Cas no 135608-45-6 (4-Fluorophenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside)

• Product Name: 4-Fluorophenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• CAS No: 135608-45-6
• MF: C₂₀H₂₄FNO₉
• MW: 441.404270172119
• CID: 900764
• Update Time: 2026-04-29

4-Fluorophenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4'-fluorophenyl 2-acetamido-3,4,6-tri-o-acetyl-2-deoxy-beta-d-glucopyranoside
• 4-FLUOROPHENYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-B-D-GLUCOPYRANOSIDE
• 4'-FLUOROPHENYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-β-D-GLUCOPYRANOSIDE
• 4'-FLUOROPHENYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• 4-Fluorophenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside

Computed Properties

• Exact Mass: 441.14400

Experimental Properties

• PSA: 126.46000
• LogP: 1.25150

Additional information on 4-Fluorophenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside

4-Fluorophenyl 2-Acetamido-3,4,6-Tri-O-Acetyl-2-Decoxy-B-D-Glucopyranoside: A Comprehensive Overview

The compound with CAS No. 135608-45-6, known as 4-fluorophenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside, is a highly specialized sugar derivative with significant potential in various fields of chemistry and biology. This molecule is characterized by its complex structure, which includes a fluorophenyl group, an acetamido group, and multiple acetyl protecting groups attached to a deoxyglucopyranoside backbone. The combination of these functional groups makes it a valuable compound for research and development in areas such as drug discovery, glycochemistry, and materials science.

Recent advancements in the synthesis and characterization of this compound have shed light on its unique properties. Researchers have employed cutting-edge techniques such as enzymatic glycosylation and chemical glycosylation to optimize its synthesis. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for downstream applications. For instance, the use of site-specific acetylation has been pivotal in stabilizing the molecule's structure, thereby preventing unwanted side reactions during its utilization in biological assays.

The fluorophenyl group in this compound plays a critical role in modulating its physicochemical properties. Fluorine substitution is known to enhance lipophilicity and improve bioavailability, which are essential traits for drug candidates. Moreover, the acetamido group contributes to hydrogen bonding capabilities, making the molecule more versatile in interacting with biological targets such as enzymes and receptors. This dual functionality positions the compound as a promising candidate for studying molecular recognition and binding affinities.

Recent studies have explored the biological activity of this compound in detail. For instance, it has been demonstrated that this sugar derivative exhibits potent inhibitory effects on certain glycosidases, making it a valuable tool for studying enzyme mechanisms and developing therapeutic agents. Additionally, its ability to act as a substrate for glycosyltransferases has opened new avenues for exploring glycan biosynthesis pathways. These findings underscore the importance of this compound in advancing our understanding of carbohydrate biology.

In terms of applications, this compound has found utility in diverse fields such as drug delivery systems, biosensors, and cancer research. Its unique structure allows for the development of targeted drug delivery systems where precise control over sugar recognition is crucial. Furthermore, its role as a building block in complex oligosaccharide synthesis has been instrumental in creating libraries of glycoconjugates for high-throughput screening.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound to ensure its safe handling and disposal. Studies have shown that under specific microbial conditions, the molecule undergoes controlled degradation without releasing harmful byproducts. This information is critical for adhering to safety protocols and minimizing ecological impact during large-scale production.

Looking ahead, ongoing research is focused on expanding the functionalization options of this compound to further enhance its versatility. For example, efforts are being made to introduce additional functional groups such as thiol moieties or click chemistry handles, which could enable new types of chemical modifications. These advancements are expected to broaden its applicability across various scientific disciplines.

In conclusion, 4-fluorophenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside (CAS No. 135608-45-6) stands out as a multifaceted compound with immense potential in both academic research and industrial applications. Its unique structure and versatile functional groups make it an invaluable tool for exploring complex biological systems and developing innovative solutions across diverse fields.